Cas no 1340276-48-3 (1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine)

• Product Name: 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine
• CAS No: 1340276-48-3
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• MDL: MFCD17243754
• CID: 5168775
• PubChem ID: 62906535
• Update Time: 2025-10-19

1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-methylthiophen-2-yl)(oxan-4-yl)methanamine
• (5-Methylthiophen-2-yl)(tetrahydro-2h-pyran-4-yl)methanamine
• 2H-Pyran-4-methanamine, tetrahydro-α-(5-methyl-2-thienyl)-
• 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine

• MDL： MFCD17243754
• Inchi： 1S/C11H17NOS/c1-8-2-3-10(14-8)11(12)9-4-6-13-7-5-9/h2-3,9,11H,4-7,12H2,1H3
• InChI Key： PPJLYNZEHLCBTF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C1CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 1.5
• Topological Polar Surface Area: 63.5

Additional information on 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine

Introduction to 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine and Its Significance in Modern Chemical Research

1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine, a compound with the CAS number 1340276-48-3, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The presence of both thiophene and oxane moieties in its molecular framework suggests a rich chemical diversity that can be exploited for innovative drug design and material science applications.

The compound's structure, featuring a methanamine group connecting the two heterocyclic rings, positions it as a versatile intermediate in synthetic chemistry. The methylthiophen-2-yl moiety contributes to its aromatic character, while the oxan-4-yl group introduces oxygen-based functionality, enhancing its reactivity and potential biological interactions. Such structural attributes make 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging biological activities. Thiophene derivatives, in particular, have been extensively studied for their roles as pharmacological agents. The incorporation of an oxygen-containing ring, such as the oxane group in this compound, can significantly alter its pharmacokinetic properties, making it more suitable for targeted drug delivery systems. This combination of features makes 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine a subject of great interest for researchers aiming to develop novel therapeutic agents.

The compound's potential is further underscored by its compatibility with modern synthetic methodologies. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable synthesis of complex molecules like 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine. These advancements not only reduce the environmental impact of chemical synthesis but also open new avenues for exploring its applications in drug discovery and material science.

Recent studies have highlighted the importance of thiophene-based compounds in the development of anti-inflammatory and anti-cancer agents. The unique electronic properties of thiophene rings allow for strong interactions with biological targets, making them ideal candidates for modulating cellular processes. The presence of the methylthiophen-2-yl group in 1-(5-methylthiophen-2-yl)-1-(oxan-4-yl)methanamine enhances these interactions, potentially leading to more effective therapeutic outcomes.

The oxane ring, on the other hand, introduces an additional layer of complexity to the compound's behavior. Oxane derivatives are known for their ability to form stable hydrogen bonds, which can be exploited for designing molecules with enhanced binding affinity to biological targets. This feature makes 1-(5-methylthiophen-2-yl)-1-(oxan-4-ylmethanamine) a valuable scaffold for developing novel drugs that can interact more effectively with their intended targets.

In conclusion, 1-(5-methylthiophen-2-yll)-1-(oxan-lV-yllmethanalnmine (CAS no: 1340276-S8-S3) is a compound with significant potential in modern chemical research. Its unique structural features and compatibility with advanced synthetic techniques make it an attractive candidate for further exploration in pharmaceutical development and material science. As research continues to uncover new applications for thiophene and oxane derivatives, compounds like this one are poised to play a crucial role in shaping the future of chemical biology and drug discovery.